Cas no 3964-14-5 (N,N-Bis(2-methyl-2-butyl)-ethylenediamine)
3964-14-5 structure
Product Name:N,N-Bis(2-methyl-2-butyl)-ethylenediamine
CAS No:3964-14-5
MF:C12H28N2
MW:200.364123344421
CID:316631
PubChem ID:469905
Update Time:2025-04-19
N,N-Bis(2-methyl-2-butyl)-ethylenediamine Chemical and Physical Properties
Names and Identifiers
-
- N,N-Bis(2-methyl-2-butyl)-ethylenediamine
- N,N'-Bis(2-methyl-2-butanyl)-1,2-ethanediamine
- AC1MHJYB
- N,N'-Bis-(1,1,3,3-tetramethyl-butyl)-thioharnstoff
- N,N'-bis-(1,1,3,3-tetramethyl-butyl)-thiourea
- N,N'-Bis-(1,1-dimethyl-propyl)-ethylendiamin
- N.N'-Bis-(1.1-dimethylpropyl)-1.2-diaminoethan
- NSC65462
- Urea, 1,3-bis(1,1,3,3-tetra-methylbutyl)-2-thio-
- 3964-14-5
- 1,2-Ethylenediamine, N,N'-bis(1,1-dimethylpropyl)-
- SCHEMBL9695136
- N,N'-Bis(2-methyl-2-butyl)ethylenediamine
- 4550-58-7
- DTXSID10960262
- N1,N2-Di-tert-pentylethane-1,2-diamine
- N~1~,N~2~-Bis(2-methylbutan-2-yl)ethane-1,2-diamine
- n,n'-bis(1,1-dimethylpropyl)ethane-1,2-diamine
- N,N'-Bis(2-methyl-2-butyl)-ethylenediamine
-
- Inchi: 1S/C12H28N2/c1-7-11(3,4)13-9-10-14-12(5,6)8-2/h13-14H,7-10H2,1-6H3
- InChI Key: UYOJXUUSHHHEHC-UHFFFAOYSA-N
- SMILES: N(CCNC(C)(C)CC)C(C)(C)CC
Computed Properties
- Exact Mass: 200.22544
- Monoisotopic Mass: 200.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
N,N-Bis(2-methyl-2-butyl)-ethylenediamine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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